Cas no 1807082-50-3 (4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde)

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde is a versatile heterocyclic compound featuring a reactive chloromethyl group, a difluoromethyl substituent, and an aldehyde functionality. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex pyridine-based scaffolds. The presence of both electrophilic (chloromethyl, aldehyde) and fluorinated moieties enhances its utility in nucleophilic substitution and cross-coupling reactions. The hydroxyl group further allows for derivatization or coordination in metal-catalyzed processes. This compound is particularly advantageous for applications requiring precise molecular modifications, such as the development of bioactive molecules or fluorinated analogs with improved metabolic stability. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde structure

1807082-50-3 structure

Product Name:4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde

CAS No:1807082-50-3

MF:C₈H₆ClF₂NO₂

MW:221.588548183441

CID:4804970

Update Time:2025-10-31

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde
- Inchi： 1S/C8H6ClF2NO2/c9-1-5-4(3-13)2-12-8(14)6(5)7(10)11/h2-3,7H,1H2,(H,12,14)
- InChI Key： RIKWQLRWRYCGHK-UHFFFAOYSA-N
- SMILES： ClCC1C(C=O)=CNC(C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 336
XLogP3: 0
Topological Polar Surface Area: 46.2

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026563-250mg	4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde	1807082-50-3	95%	250mg	$980.00	2022-03-31
Alichem	A029026563-500mg	4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde	1807082-50-3	95%	500mg	$1,735.55	2022-03-31
Alichem	A029026563-1g	4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde	1807082-50-3	95%	1g	$3,184.50	2022-03-31

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde (CAS No. 1807082-50-3)

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde (CAS No. 1807082-50-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloromethyl, difluoromethyl, and hydroxypyridine moieties, make it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and heterocyclic aldehydes has positioned this chemical as a focal point in modern synthetic chemistry. Researchers are particularly intrigued by its potential in developing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutic solutions. The compound’s CAS No. 1807082-50-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde lies in its ability to undergo diverse chemical transformations. The presence of both electrophilic and nucleophilic sites allows for selective modifications, enabling the creation of tailored derivatives. This property is particularly valuable in medicinal chemistry, where slight structural changes can significantly alter biological activity.

In the context of green chemistry, this compound has also been explored for its potential in sustainable synthesis. The incorporation of fluorine atoms often enhances metabolic stability and bioavailability, addressing common challenges in drug development. As the pharmaceutical industry shifts toward eco-friendly processes, the demand for such advanced intermediates continues to rise.

From a commercial perspective, CAS No. 1807082-50-3 is often sourced by laboratories and manufacturers specializing in custom synthesis and contract research. Its applications extend beyond pharmaceuticals, including roles in material science and catalysis. The compound’s stability under various conditions further enhances its utility in industrial settings.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde. Computational models frequently identify such structures as high-potential candidates for virtual screening, accelerating the identification of new lead compounds. This synergy between synthetic chemistry and machine learning underscores the compound’s future potential.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-carboxaldehyde (CAS No. 1807082-50-3) represents a pivotal asset in modern chemical research. Its multifaceted applications, coupled with the rising demand for fluorinated building blocks, ensure its continued prominence in scientific and industrial communities. As research progresses, this compound is poised to play an even greater role in addressing global health and technological challenges.